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Introduction

(R,S)-2-Chloro-5-hydroxyphenylglycine (CHPG) sodium salt is a selective agonist for the
metabotropic glutamate receptor 5 (mGIuR5), a G-protein coupled receptor predominantly
expressed in the central nervous system.[1] As a water-soluble form of CHPG, the sodium salt
offers convenience in experimental applications.[2] mMGIuRS5 is implicated in a variety of
physiological and pathological processes, including synaptic plasticity, learning and memory,
and neurodegenerative diseases. These application notes provide detailed information on the
solubility of CHPG sodium salt, experimental protocols for its use in key research applications,
and an overview of the signaling pathways it modulates.

Data Presentation
Solubility of CHPG Sodium Salt

The solubility of CHPG sodium salt in commonly used laboratory solvents is summarized
below. It is recommended to prepare stock solutions fresh on the day of the experiment. If
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storage is necessary, solutions can be stored at -20°C for up to one month.[2] Before use,
equilibrate the solution to room temperature and ensure no precipitation is present.[2]

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
Water 50 - 100 11.18 - 22.36
DMSO 50 11.18

Data compiled from multiple sources.[3]

Signaling Pathways

Activation of mGIuR5 by CHPG initiates a cascade of intracellular signaling events. The
canonical pathway involves the coupling of mGIuR5 to Gaq protein, leading to the activation of
phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its
receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+),
while DAG activates protein kinase C (PKC). Downstream of this, CHPG has been shown to
activate the extracellular signal-regulated kinase (ERK) and Akt signaling pathways, which are
crucial for processes like neuroprotection.

CHPG Sodium Salt

Akt Pathway
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CHPG-activated mGIuR5 signaling cascade.
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Experimental Protocols
Protocol 1: Whole-Cell Patch-Clamp Electrophysiology
in Brain Slices

This protocol details the procedure for obtaining whole-cell patch-clamp recordings from
neurons in acute brain slices to study the effects of CHPG on neuronal excitability and synaptic

transmission.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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